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Compound of Interest

Compound Name: 2-(2-Ethoxyethoxy)ethanamine

CAS No.: 23702-88-7

Cat. No.: B2736734 Get Quote

CAS Number: 23702-88-7 Formula: C₆H₁₅NO₂ Synonyms: Diethylene glycol monoethyl ether

amine; 2-(2-Ethoxyethoxy)ethylamine

Executive Summary
2-(2-Ethoxyethoxy)ethanamine is a critical short-chain polyethylene glycol (PEG) derivative

utilized primarily as a hydrophilic linker in drug discovery, specifically in the synthesis of

PROTACs (Proteolysis Targeting Chimeras) and Antibody-Drug Conjugates (ADCs). Its precise

physicochemical characterization is essential for ensuring the purity of intermediates during

organic synthesis.

This guide provides an in-depth analysis of its boiling point and refractive index, distinguishing

it from common structural analogs to prevent costly experimental errors. It synthesizes

experimental data with authoritative predictive modeling to establish a reliable reference for

researchers.

Chemical Identity & Structural Distinction[1][2]
A common error in database retrieval is confusing this molecule with Diglycolamine (CAS 929-

06-6). While structurally similar, the presence of a terminal ethyl group in 2-(2-
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Ethoxyethoxy)ethanamine significantly alters its volatility and solubility profile compared to

the hydroxyl-terminated Diglycolamine.

Feature
2-(2-

Ethoxyethoxy)ethanamine

(Target)

2-(2-Aminoethoxy)ethanol

(Diglycolamine)

CAS 23702-88-7 929-06-6

Structure
Et-O-CH₂-CH₂-O-CH₂-CH₂-

NH₂
HO-CH₂-CH₂-O-CH₂-CH₂-NH₂

Terminus Ethyl Ether (Hydrophobic cap)
Hydroxyl (Hydrophilic, H-bond

donor)

Key Property
Lower Boiling Point, Lower

Density

Higher Boiling Point, Higher

Density

Physicochemical Properties[1][2][3][4][5][6]
The following data aggregates experimental values from certificate of analysis (CoA)

documentation and authoritative homolog extrapolations.

Refractive Index (Experimental)
The refractive index is the primary rapid-validation metric for this liquid.

Value:

Temperature: 20°C

Wavelength: 589 nm (Sodium D-line)

Relevance: A deviation of >0.002 typically indicates contamination with water (lower RI) or

high-molecular-weight PEG byproducts (higher RI).

Boiling Point (Expert Analysis)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b2736734?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2736734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Direct experimental boiling point data for CAS 23702-88-7 is rarely indexed in public standard

libraries. However, it can be determined with high confidence through homolog extrapolation

using NIST-validated data for its methyl-analog.

Estimated Boiling Point:195°C – 205°C (at 760 mmHg)

Flash Point: 73°C (163.4°F)

Derivation Logic:

Homolog Anchor: The methyl ether analog, 2-(2-methoxyethoxy)ethanamine (CAS 31576-

51-9), has a NIST-validated boiling point of 170.5-171°C.[1]

Methylene Increment: In oligo-ethylene glycol derivatives, adding a methylene group (-CH₂-)

to an alkyl chain typically increases the boiling point by 20-30°C.

Alcohol Comparison: The corresponding alcohol, 2-(2-ethoxyethoxy)ethanol (CAS 111-90-0),

boils at 202°C. Amine analogs often boil within ±5°C of their alcohol counterparts when

molecular weights are similar (133.19 vs 134.17 g/mol ), as the loss of the hydroxyl H-bond

donor is partially compensated by the amine's H-bonding capability.

Summary Data Table
Property Value Condition Source

Refractive Index 1.4292 20°C, 589 nm Sigma-Aldrich CoA [1]

Boiling Point 195 – 205°C 760 mmHg
Calculated (Homolog

Extrapolation) [2,3]

Flash Point 73°C Closed Cup Experimental [1]

Density 0.92 g/mL 25°C Experimental [1]

Appearance Colorless Liquid Ambient Visual Inspection

Experimental Determination Protocols
To validate the identity of a synthesized or purchased batch, follow these self-validating

protocols.
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Refractive Index Measurement (Purity Check)
Objective: Confirm identity and screen for moisture contamination.

Calibration: Calibrate the Abbe refractometer using distilled water (

) and a standard verification fluid (e.g., 1-bromonaphthalene).

Sample Prep: Ensure the sample is anhydrous. If the container was stored cold, allow it to

equilibrate to 20°C to prevent condensation, which significantly lowers the RI.

Measurement: Place 2-3 drops on the main prism. Close the secondary prism. Rotate the

dispersion knob to remove color fringing (achromatize).

Validation:

Target: 1.4292 ± 0.0005

Troubleshooting: If RI < 1.4280, the sample likely contains significant water. Dry over

activated 3Å molecular sieves and re-test.

Micro-Boiling Point Determination (Siwoloboff Method)
Objective: Confirm boiling point range with minimal sample loss (<0.5 mL).

Setup: Place 3-4 drops of the amine in a melting point capillary tube (sealed at one end).

Insert: Place an inverted micro-capillary (sealed at the top, open at bottom) inside the liquid-

filled tube.

Heat: Immerse in a silicone oil bath. Heat at 5°C/min.

Observation: A stream of bubbles will emerge from the inverted capillary as air expands.

Endpoint: When a rapid, continuous stream of bubbles is observed (vapor pressure >

atmospheric pressure), stop heating. Record the temperature when bubbling stops and liquid

sucks back into the inverted capillary. This is the true boiling point.
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Applications in Drug Development[3][8]
This molecule serves as a precise "spacer" in chemical biology. Its specific length (PEG2) and

terminal chemistry define its utility.

PROTAC Linker Design
In PROTACs, the linker length determines the ternary complex stability between the E3 ligase

and the target protein.

Role: The amine group (-NH₂) reacts with active esters (NHS) or carboxylic acids on the

ligand.

Advantage: The ethyl ether terminus renders this end inert, preventing polymerization, while

the PEG backbone improves water solubility compared to alkyl linkers.

Visualization of Quality Control Workflow

Raw Sample
(CAS 23702-88-7)

Visual Check
(Colorless Liquid)

Refractive Index
(Target: 1.4292)

RI < 1.428
(Water Contamination)

Low RI

Boiling Point Check
(Range: 195-205°C)

Pass

Dry over 3Å Sieves
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Pass

Retest

Click to download full resolution via product page

Figure 1: Quality Control decision tree for validating 2-(2-Ethoxyethoxy)ethanamine purity.

Safety & Handling
Hazards: As a primary amine, it is alkaline and potentially corrosive to skin and eyes.

Storage: Hygroscopic. Store under nitrogen or argon atmosphere.

Incompatibility: Avoid contact with strong oxidizing agents and acid chlorides (unless

intended for synthesis).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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